2-(Methylsulfanyl)-4-phenoxythieno[2,3-d]pyrimidine

• IUPAC Name: 2-methylsulfanyl-4-phenoxythieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H10N2OS2/c1-17-13-14-11(10-7-8-18-12(10)15-13)16-9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: YXGKWHPKNXOILZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C2C=CSC2=N1)OC3=CC=CC=C3
• Molecular Formula: C13H10N2OS2
• Molecular Weight: 274.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines has been reported in the literature. The methods involve the use of 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. Heating these compounds with MeONa at reflux in BuOH leads to the formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines have been studied. A novel route for the synthesis of 2-monosubstituted pyrido[2,3-d]pyrimidines has been reported, starting from the corresponding 2-halogeno- and 2-methylsulfanyl-pyrido[2,3-d]pyrimidine through a palladium-catalyzed cross-coupling.

Scientific Research Applications

The pyridopyrimidine moiety combines pyridine and pyrimidine rings, resulting in four possible skeletons based on the nitrogen atom’s position in pyridine (Figure 1). .

!Pyridopyrimidine structures

Pyrido [2,3-d]pyrimidines

These compounds exhibit diverse biological activities. Notably, palbociclib , developed by Pfizer, is a breast cancer drug that falls into this category. .

!Examples of interesting molecules

Pyrido [3,2-d]pyrimidines

Lastly, pyrido [3,2-d]pyrimidines offer exciting prospects. Their biological activities and synthetic pathways warrant further exploration.

Safety and Hazards

The safety data sheet for a related compound, 2-METHANESULFONYL-PYRIMIDINE, suggests that it may cause respiratory irritation, serious eye irritation, skin irritation, and could be harmful if swallowed.

Future Directions

Pyridopyrimidines, including “2-(Methylsulfanyl)-4-phenoxythieno[2,3-d]pyrimidine”, offer a great practical potential in the search for new biologically active compounds. They exhibit a broad spectrum of biological activity, and their derivatives have been identified as inhibitors of various enzymes. This makes them promising candidates for the development of new drugs.

Mechanism of Action

Target of Action

It is known that pyrido[2,3-d]pyrimidines, a class of compounds to which 2-(methylsulfanyl)-4-phenoxythieno[2,3-d]pyrimidine belongs, have a broad spectrum of activities and target various proteins including tyrosine kinase, extracellular regulated protein kinases, abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Mode of Action

It can be inferred that the compound interacts with its targets, possibly inhibiting their function and leading to changes in cellular processes .

Biochemical Pathways

Given the targets of pyrido[2,3-d]pyrimidines, it can be inferred that the compound may affect various signaling pathways associated with these targets .

Pharmacokinetics

A related study on 2-methylsulfanyl-1,4-dihydropyrimidines derivatives has calculated in silico adme and physicochemical properties using swissadme software .

Result of Action

Given the broad spectrum of activities of pyrido[2,3-d]pyrimidines, it can be inferred that the compound may have various effects at the molecular and cellular level .